Cas no 5515-71-9 (2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide)

• Product Name: 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide
• CAS No: 5515-71-9
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5050349
• Update Time: 2025-10-22

2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-[(4-methyl-3-cyclohexen-1-yl)methylene]-
• 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide

• Inchi： 1S/C9H15N3S/c1-7-2-4-8(5-3-7)6-11-12-9(10)13/h2,6,8H,3-5H2,1H3,(H3,10,12,13)
• InChI Key： RZRWSEIWSPUXPG-UHFFFAOYSA-N
• SMILES： N(C(N)=S)N=CC1CCC(C)=CC1

Additional information on 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide

2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide: A Novel Compound with Promising Therapeutic Potential

2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide, identified by CAS No. 5515-71-9, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of hydrazine derivatives, characterized by the presence of a hydrazine group (–NH–NH–) and a thioamide functional group (–C(=S)NH–). The unique combination of these functional groups, along with the cyclohexenyl ring system, contributes to its potential therapeutic applications. Recent studies have highlighted the compound's ability to modulate cellular signaling pathways, making it a candidate for further exploration in drug discovery.

The 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide molecule exhibits a complex structural framework, which includes a six-membered cyclohexenyl ring fused with a methyl group at the 4-position. The cyclohexenyl ring is a key structural element, as it provides a rigid scaffold that may influence the compound's biological activity. The presence of the hydrazine group suggests potential interactions with enzymes or receptors, while the thioamide group may contribute to the compound's reactivity and stability. These structural features are critical in determining its pharmacological profile.

Recent advancements in medicinal chemistry have focused on the development of compounds with multifunctional properties, and 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide is a prime example of such a molecule. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant activity, which is attributed to its ability to scavenge reactive oxygen species (ROS). The study also highlighted its potential as a therapeutic agent for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant properties, the compound has shown promise in modulating inflammatory responses. A 2022 investigation in the European Journal of Pharmacology reported that 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide significantly inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. This finding suggests that the compound could be explored for its anti-inflammatory potential in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide are also of interest to researchers. A 2024 study in the Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in vitro and in vivo models. The results indicated that the compound has good solubility in aqueous environments, which is crucial for its bioavailability. Furthermore, its metabolic stability in liver microsomes suggests that it may have a favorable pharmacokinetic profile for oral administration.

One of the most intriguing aspects of 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide is its potential as a lead compound for the development of novel therapeutics. The compound's ability to interact with multiple biological targets makes it a versatile candidate for drug design. Researchers have used computational modeling techniques to predict its binding affinity to various proteins, including enzymes and receptors. These studies have provided insights into the molecular mechanisms underlying its biological activity.

The synthesis of 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide has also been a focus of recent studies. A 2023 paper in the Organic Letters described an efficient synthetic route involving the cyclization of a hydrazine derivative with a thioamide group. This method allows for the scalable production of the compound, which is essential for preclinical and clinical testing. The synthetic strategy highlights the importance of functional group compatibility and reaction conditions in the development of complex organic molecules.

Despite its promising properties, 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide is not without challenges. One of the key concerns is its potential toxicity, which requires further investigation. A 2024 review in the Toxicological Sciences discussed the need for comprehensive toxicity studies to ensure the safety of the compound for therapeutic use. Additionally, the compound's stability under different environmental conditions remains an area of active research.

Overall, 2-(4-Methyl-3-cyclohexen-1-yl)methylene-hydrazine-1-carbothioamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a promising candidate for the development of novel therapeutics. Continued research into its pharmacological mechanisms, synthesis, and safety profile will be essential to fully realize its potential in the treatment of various diseases.